Cas no 1807071-08-4 (Methyl 3-(difluoromethyl)-2-fluoro-6-nitropyridine-4-acetate)

• Product Name: Methyl 3-(difluoromethyl)-2-fluoro-6-nitropyridine-4-acetate
• CAS No: 1807071-08-4
• MF: C₉H₇F₃N₂O₄
• MW: 264.158092737198
• CID: 4884233
• Update Time: 2025-05-20

Methyl 3-(difluoromethyl)-2-fluoro-6-nitropyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(difluoromethyl)-2-fluoro-6-nitropyridine-4-acetate

• Inchi： 1S/C9H7F3N2O4/c1-18-6(15)3-4-2-5(14(16)17)13-9(12)7(4)8(10)11/h2,8H,3H2,1H3
• InChI Key： BQPLNDGZXSDTDH-UHFFFAOYSA-N
• SMILES： FC(C1C(=NC(=CC=1CC(=O)OC)[N+](=O)[O-])F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 323
• XLogP3: 1.9
• Topological Polar Surface Area: 85

Additional information on Methyl 3-(difluoromethyl)-2-fluoro-6-nitropyridine-4-acetate

Introduction to Methyl 3-(difluoromethyl)-2-fluoro-6-nitropyridine-4-acetate

Methyl 3-(difluoromethyl)-2-fluoro-6-nitropyridine-4-acetate, also known by its CAS number 1807071-08-4, is a highly specialized organic compound with significant applications in various fields of chemistry. This compound belongs to the class of pyridine derivatives, which are widely studied due to their unique electronic properties and potential uses in pharmaceuticals, agrochemicals, and advanced materials. The structure of this compound features a pyridine ring substituted with a methyl ester group at the 4-position, a difluoromethyl group at the 3-position, a fluoro group at the 2-position, and a nitro group at the 6-position. These substituents impart distinctive chemical reactivity and physical properties to the molecule.

The synthesis of Methyl 3-(difluoromethyl)-2-fluoro-6-nitropyridine-4-acetate involves a series of carefully designed organic reactions, including nucleophilic substitutions, electrophilic aromatic substitutions, and oxidation processes. Recent advancements in synthetic methodologies have enabled chemists to achieve higher yields and better purity levels for this compound. For instance, researchers have employed microwave-assisted synthesis techniques to accelerate reaction rates while minimizing side reactions. Such innovations highlight the importance of this compound in both academic and industrial settings.

One of the most promising applications of Methyl 3-(difluoromethyl)-2-fluoro-6-nitropyridine-4-acetate lies in its potential as an intermediate in the synthesis of bioactive molecules. The presence of electron-withdrawing groups such as nitro and fluoro substituents makes this compound highly reactive toward nucleophilic attacks, making it an ideal precursor for constructing complex heterocyclic frameworks. Recent studies have demonstrated its utility in the development of novel anti-inflammatory agents and anticancer drugs. For example, researchers have successfully incorporated this compound into lead structures that exhibit potent inhibitory activity against key enzymes involved in inflammatory pathways.

In addition to its role in drug discovery, Methyl 3-(difluoromethyl)-2-fluoro-6-nitropyridine-4-acetate has garnered attention for its potential applications in agrochemicals. The compound's ability to modulate plant growth hormones has been explored in recent agricultural studies. Scientists have reported that derivatives of this compound can enhance crop resistance to environmental stressors such as drought and salinity. These findings underscore its importance as a building block for developing eco-friendly pesticides and growth regulators.

The environmental impact and safety profile of Methyl 3-(difluoromethyl)-2-fluoro-6-nitropyridine-4-acetate have also been subjects of recent research. Studies conducted under controlled laboratory conditions suggest that this compound undergoes rapid biodegradation under aerobic conditions, reducing its persistence in natural ecosystems. However, further investigations are required to fully understand its long-term effects on soil microbiota and aquatic life.

In conclusion, Methyl 3-(difluoromethyl)-2-fluoro-6-nitropyridine-4-acetate is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and reactivity make it an invaluable tool for researchers working in the fields of medicinal chemistry, agrochemistry, and materials science. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an even more significant role in driving innovation across these domains.